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Compound of Interest

Compound Name: Z-Ile-Ile-OH

CAS No.: 42538-01-2

Cat. No.: B151299

Get Quote

A comprehensive comparative analysis of Z-Ile-Ile-OH (Benzyloxycarbonyl-Isoleucyl-

Isoleucine) as a protease inhibitor cannot be provided at this time due to a lack of available

scientific literature and experimental data. Extensive searches of chemical databases and

scientific publications did not yield any specific information regarding the inhibitory activity of Z-
Ile-Ile-OH against any known proteases.

While the individual components of Z-Ile-Ile-OH are well-characterized, with Z-Ile-OH

(Benzyloxycarbonyl-Isoleucine) being a common N-terminally protected amino acid used in

peptide synthesis, the dipeptide Z-Ile-Ile-OH itself is not documented as a protease inhibitor in

the public domain.[1][2][3][4]

Dipeptides and their derivatives can function as protease inhibitors, and their structure-activity

relationships are a subject of ongoing research in drug discovery.[5][6][7] For instance,

dipeptide aldehydes have been investigated as inhibitors of various proteases, including

cysteine proteases and the proteasome.[8][9][10][11][12] These inhibitors typically feature a

reactive functional group, such as an aldehyde, which interacts with the active site of the target

enzyme. However, Z-Ile-Ile-OH, terminating in a carboxylic acid, lacks such a reactive

"warhead" typically associated with potent inhibitory activity.
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Without data on its target protease(s), inhibitory constants (e.g., IC50 or Ki values), or any

studies comparing its efficacy to other known inhibitors, a meaningful comparison guide cannot

be generated. Furthermore, the absence of this foundational data precludes the development

of relevant experimental protocols and signaling pathway diagrams as requested.

Researchers and drug development professionals interested in the potential inhibitory activity

of Z-Ile-Ile-OH would need to perform initial screening assays against a panel of proteases to

determine if it exhibits any inhibitory function. Should such activity be identified, further studies

would be required to characterize its potency, selectivity, and mechanism of action before any

comparisons to existing inhibitors could be made.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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